Cas no 1296883-33-4 (1-Pyrrolidinecarboxylic acid, 3-(1,1-dimethylethoxy)-, 1,1-dimethylethyl ester, (3S)-)

• Product Name: 1-Pyrrolidinecarboxylic acid, 3-(1,1-dimethylethoxy)-, 1,1-dimethylethyl ester, (3S)-
• CAS No: 1296883-33-4
• MF: C₁₃H₂₅NO₃
• MW: 243.342504262924
• CID: 2137937
• Update Time: 2023-11-19

1-Pyrrolidinecarboxylic acid, 3-(1,1-dimethylethoxy)-, 1,1-dimethylethyl ester, (3S)- Chemical and Physical Properties

Names and Identifiers

• (S)-tert-butyl 3-tert-butoxypyrrolidine-1-carboxylate
• CID 121004172
• 1-Pyrrolidinecarboxylic acid, 3-(1,1-dimethylethoxy)-, 1,1-dimethylethyl ester, (3S)-

• Inchi： 1S/C13H25NO3/c1-12(2,3)16-10-7-8-14(9-10)11(15)17-13(4,5)6/h10H,7-9H2,1-6H3/t10-/m0/s1
• InChI Key： XZHJMHDXHHIAEU-JTQLQIEISA-N
• SMILES： O(C(C)(C)C)[C@@H]1CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 275
• Topological Polar Surface Area: 38.8

Experimental Properties

• Density: 1.00±0.1 g/cm3(Predicted)
• Boiling Point: 297.2±33.0 °C(Predicted)
• pka: -2.48±0.40(Predicted)